Cas no 1934644-15-1 (1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde)

• Product Name: 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde
• CAS No: 1934644-15-1
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 5740991
• PubChem ID: 130712451
• Update Time: 2025-05-21

1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1934644-15-1
• EN300-1622572
• 1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclobutane-1-carbaldehyde
• Cyclobutanecarboxaldehyde, 1-[(2-methyl-4-thiazolyl)methyl]-
• 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde

• Inchi： 1S/C10H13NOS/c1-8-11-9(6-13-8)5-10(7-12)3-2-4-10/h6-7H,2-5H2,1H3
• InChI Key： DUJUSOCNPOFOMI-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CC1(C=O)CCC1

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 298.6±13.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)

Additional information on 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde

Recent Advances in the Study of 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde (CAS: 1934644-15-1)

The compound 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde (CAS: 1934644-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The presence of both a thiazole ring and a cyclobutane moiety in its structure offers a versatile scaffold for further chemical modifications, making it a valuable candidate for medicinal chemistry applications. Researchers have successfully employed this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its application in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde exhibited potent inhibitory activity against specific tyrosine kinases involved in tumor progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several promising lead compounds with improved selectivity and pharmacokinetic properties.

In addition to its role in kinase inhibition, recent research has explored the compound's potential as a building block for the synthesis of antimicrobial agents. A team of researchers reported in Bioorganic & Medicinal Chemistry Letters that modifications to the thiazole ring of 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde resulted in derivatives with significant activity against drug-resistant bacterial strains. These findings underscore the compound's versatility and its potential to address the growing challenge of antimicrobial resistance.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. For instance, a 2024 study published in ACS Chemical Biology demonstrated that 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde derivatives could selectively interact with specific protein-protein interactions (PPIs), thereby disrupting pathological signaling cascades. This discovery opens new avenues for the development of targeted therapies for complex diseases where traditional small-molecule approaches have been less effective.

Despite these promising developments, challenges remain in the optimization of 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural refinement and preclinical testing. Ongoing research efforts are focused on leveraging computational chemistry and high-throughput screening to identify the most viable candidates for clinical development.

In conclusion, 1-(2-methyl-1,3-thiazol-4-yl)methylcyclobutane-1-carbaldehyde (CAS: 1934644-15-1) represents a promising scaffold for the development of novel therapeutic agents. Its diverse applications in kinase inhibition, antimicrobial activity, and modulation of cellular signaling pathways highlight its potential to contribute to the advancement of chemical biology and pharmaceutical science. Future research should continue to explore its structural versatility and optimize its pharmacological properties to unlock its full therapeutic potential.